![molecular formula C22H21BrN4O2S B2431009 2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline CAS No. 422289-91-6](/img/structure/B2431009.png)
2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline is a compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.
Scientific Research Applications
Subheading Cytotoxic and Antiprotease Effects of Quinazoline Derivatives
Quinazoline derivatives have been observed to exhibit significant biological activities, particularly in inhibiting the growth of various tumor cell lines, such as HeLa, B16, and L1210. Certain derivatives, notably those substituted with bromine or chlorine, demonstrated strong cytotoxic effects, induced necrosis in tumor cells, and exhibited antiprotease effects on plasmine, which might be relevant for their anticancer properties (Jantová et al., 2001).
Antimicrobial Applications
Subheading Antimicrobial Efficacy of Benzimidazo[1,2-c]quinazoline Derivatives
Benzimidazo[1,2-c]quinazoline derivatives have been synthesized and evaluated for antimicrobial activity against various bacterial strains such as Escherichia coli, Salmonella paratyphi, Staphylococcus aureus, and Bacillus subtilis, as well as against fungal strains like Aspergillus niger and Candida albicans. These studies indicate that certain synthesized compounds were notably effective against Candida albicans species (Shri et al., 2015).
Bronchodilator Activity
Subheading Bronchodilator Effects of 6-Substituted Benzimidazo[1,2-c]quinazolines
In the realm of respiratory medicine, a series of 6-substituted benzimidazo[1,2-c]quinazolines have shown promising bronchodilator activity in both in vitro and in vivo studies. The structure-activity relationships have been explored, revealing that certain substitutions in the compound structure significantly enhance its activity (Bahekar & Ram Rao, 2000).
properties
IUPAC Name |
2-(2-bromobenzimidazolo[1,2-c]quinazolin-6-yl)sulfanyl-1-morpholin-4-ylbutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN4O2S/c1-2-19(21(28)26-9-11-29-12-10-26)30-22-25-16-8-7-14(23)13-15(16)20-24-17-5-3-4-6-18(17)27(20)22/h3-8,13,19H,2,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWVNXXWMDBYSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCOCC1)SC2=NC3=C(C=C(C=C3)Br)C4=NC5=CC=CC=C5N42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-{[1-(morpholin-4-ylcarbonyl)propyl]thio}benzimidazo[1,2-c]quinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.